![molecular formula C7H8O8P-3 B1256526 3-Phosphoshikimate](/img/structure/B1256526.png)
3-Phosphoshikimate
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Overview
Description
3-phosphonatoshikimate(3-) is trianion of 3-phosphoshikimic acid arising from deprotonation of the phosphate and carboxy groups; major species at pH 7.3. It has a role as a Saccharomyces cerevisiae metabolite. It is an organophosphate oxoanion and a hydroxy monocarboxylic acid anion. It derives from a shikimate. It is a conjugate base of a 3-phosphoshikimic acid.
Scientific Research Applications
Enzymatic Inhibition and Herbicide Resistance
- 3-Phosphoshikimate plays a key role in the inhibition of 5-enolpyruvyl-3-phosphoshikimate synthetase, an enzyme involved in the synthesis of aromatic amino acids in plants and microorganisms. This inhibition is central to the action of the herbicide glyphosate (Comai, Sen, & Stalker, 1983).
- Mutants of Salmonella typhimurium with altered aroA genes, which encode this enzyme, demonstrate resistance to glyphosate (Comai, Sen, & Stalker, 1983).
Structure and Function of Enzymes
- The structure of 5-enolpyruvylshikimate-3-phosphate synthase, which utilizes this compound, has been characterized, revealing a distinctive two-domain structure and insights into how it binds substrates and inhibitors (Stallings et al., 1991).
- The enzyme from Escherichia coli has been studied for its reaction mechanism and interaction with inhibitors like glyphosate (Steinrücken & Amrhein, 1984).
Herbicide Inhibition Studies
- This compound has been purified and studied in various organisms like pea seedlings and Klebsiella pneumoniae to understand its properties and interaction with herbicides (Mousdale & Coggins, 2004; Steinrücken & Amrhein, 1984).
Subcellular Localization and Translocation
- Research has explored the subcellular localization of enzymes like this compound synthase in plants, contributing to understanding of the shikimate pathway and the effects of herbicides at the cellular level (Mousdale & Coggins, 1985).
- Studies have also focused on the translocation and processing of the precursor of this enzyme in plant chloroplasts, contributing to a deeper understanding of plant biochemistry and responses to herbicides (della-Cioppa et al., 1986).
properties
Molecular Formula |
C7H8O8P-3 |
---|---|
Molecular Weight |
251.11 g/mol |
IUPAC Name |
(3R,4S,5R)-4,5-dihydroxy-3-phosphonatooxycyclohexene-1-carboxylate |
InChI |
InChI=1S/C7H11O8P/c8-4-1-3(7(10)11)2-5(6(4)9)15-16(12,13)14/h2,4-6,8-9H,1H2,(H,10,11)(H2,12,13,14)/p-3/t4-,5-,6+/m1/s1 |
InChI Key |
QYOJSKGCWNAKGW-PBXRRBTRSA-K |
Isomeric SMILES |
C1[C@H]([C@@H]([C@@H](C=C1C(=O)[O-])OP(=O)([O-])[O-])O)O |
Canonical SMILES |
C1C(C(C(C=C1C(=O)[O-])OP(=O)([O-])[O-])O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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